Cas no 2171365-98-1 (1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid
• CAS No: 2171365-98-1
• MF: C₃₄H₃₉N₃O₅
• MW: 569.690569162369
• CID: 5905655
• PubChem ID: 165815349
• Update Time: 2025-06-08

1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid
• 1-benzyl-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pyrrolidine-3-carboxylic acid
• 2171365-98-1
• EN300-1476213

• Inchi： 1S/C34H39N3O5/c1-2-3-13-25(20-31(38)36-34(32(39)40)18-19-37(23-34)21-24-11-5-4-6-12-24)35-33(41)42-22-30-28-16-9-7-14-26(28)27-15-8-10-17-29(27)30/h4-12,14-17,25,30H,2-3,13,18-23H2,1H3,(H,35,41)(H,36,38)(H,39,40)/t25-,34?/m0/s1
• InChI Key： FRSHOBBPLQIHRB-VOTTXDMFSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 569.28897135g/mol
• Monoisotopic Mass: 569.28897135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid (CAS: 2171365-98-1)

The compound 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid (CAS: 2171365-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, is being investigated for its potential applications in peptide synthesis and drug development. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), and the presence of this moiety in the compound suggests its utility in the synthesis of biologically active peptides.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for more complex molecular architectures. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structure and purity of the compound. These analytical methods have been critical in ensuring the reproducibility of synthesis protocols, which is essential for its potential use in large-scale pharmaceutical production.

One of the key findings from recent research is the compound's stability under various conditions, which is a crucial factor for its application in peptide synthesis. The Fmoc-protected amino acid derivative has demonstrated remarkable resistance to racemization, a common challenge in peptide synthesis. This property makes it an attractive candidate for the development of stereochemically pure peptides, which are often required for therapeutic applications. Additionally, the compound's solubility in common organic solvents has been evaluated, providing valuable insights for optimizing reaction conditions in SPPS.

In the context of drug discovery, the pyrrolidine ring present in the compound is of particular interest due to its prevalence in bioactive molecules. The rigidity and conformational constraints imposed by the pyrrolidine moiety can enhance binding affinity and selectivity towards biological targets. Recent computational studies have explored the compound's potential as a scaffold for designing inhibitors of enzymes involved in disease pathways. Molecular docking simulations have suggested favorable interactions with several therapeutic targets, although experimental validation is still ongoing.

Another area of investigation has been the compound's potential as a precursor for the synthesis of peptidomimetics. Peptidomimetics are compounds that mimic the structure and function of peptides but exhibit improved pharmacokinetic properties, such as enhanced stability and bioavailability. The unique structural features of 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid make it a promising candidate for the development of such molecules. Recent work has demonstrated its incorporation into peptidomimetic scaffolds, with preliminary results indicating potent biological activity in vitro.

Despite these promising developments, challenges remain in the practical application of this compound. For instance, the scalability of its synthesis and the optimization of its incorporation into larger peptide sequences require further investigation. Additionally, the biological activity of derivatives based on this scaffold needs to be thoroughly evaluated in vivo to assess their therapeutic potential. Future research directions may include the exploration of its use in targeted drug delivery systems and the development of novel synthetic methodologies to enhance its accessibility.

In conclusion, 1-benzyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopyrrolidine-3-carboxylic acid (CAS: 2171365-98-1) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes and demonstrated stability make it a valuable tool for peptide synthesis and drug discovery. Ongoing research is expected to further elucidate its potential applications and pave the way for its utilization in the development of next-generation therapeutics.